Cas no 78987-46-9 (4'-Morpholinopropiophenone)

• Product Name: 4'-Morpholinopropiophenone
• CAS No: 78987-46-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 984438
• PubChem ID: 268475
• Update Time: 2025-04-20

4'-Morpholinopropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(morpholin-4-yl)phenyl]propan-1-one
• 1-(4-morpholin-4-ylphenyl)propan-1-one
• 1-(4-Morpholino-1,3-butadiinyl)-1-cyclododecanol
• 1-(4-morpholinophenyl)propan-1-one
• AGN-PC-00LL9E
• CTK3I3083
• Cyclododecanol, 1-[4-(4-morpholinyl)-1,3-butadiynyl]-
• NSC 108695
• NSC108695
• 1-Propanone, 1-[4-(4-morpholinyl)phenyl]-
• NSC-108695
• DTXSID601000174
• A1-03743
• 1-(4-Morpholin-4-yl-phenyl)propan-1-one
• 1-(4-Morpholin-4-yl-phenyl)-propan-1-one
• SCHEMBL50003
• p-morpholino propiophenone
• 1-[4-(4-morpholinyl)phenyl]-1-propanone
• AKOS000299408
• 78987-46-9
• 4'-Morpholinopropiophenone
• DS-008078

• Inchi： 1S/C13H17NO2/c1-2-13(15)11-3-5-12(6-4-11)14-7-9-16-10-8-14/h3-6H,2,7-10H2,1H3
• InChI Key： ZEFQETIGOMAQDT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(CC)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 387.7°Cat760mmHg
• Flash Point: 387.7°Cat760mmHg
• Refractive Index: 1.537
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 29.54
• LogP: 2.18090